Cas no 89434-03-7 (2-(4-Fluoro-1H-indol-3-yl)acetic acid)

2-(4-Fluoro-1H-indol-3-yl)acetic acid structure
89434-03-7 structure
2-(4-Fluoro-1H-indol-3-yl)acetic acid
89434-03-7
C10H8FNO2
193.174426078796
MFCD04972068
711732
9813012

2-(4-Fluoro-1H-indol-3-yl)acetic acid Properties

Names and Identifiers

    • 2-(4-Fluoro-1H-indol-3-yl)acetic acid
    • (4-Fluoro-1h-indol-3-yl)-acetic acid
    • 4-Fluoro-3-indoleacetic acid
    • 4-FLUOROINDOLE-3-ACETIC ACID
    • 4-Fluoro-1H-indole-3-acetic acid (ACI)
    • (4-Fluoro-1H-indol-3-yl)acetic acid
    • 2-(4-Fluoro-1H-indol-3-yl)aceticacid
    • SR 039
    • 2-(4-fluoro-1H-indol-3-yl)acetic acid
    • STL555320
    • SY058696
    • KS-9205
    • MFCD04972068
    • CS-0141011
    • F-4780
    • BBL101524
    • CHEMBL85725
    • EN300-1840402
    • 89434-03-7
    • DTXSID20431039
    • DB-006808
    • SCHEMBL4206904
    • AKOS005258802
    • +Expand
    • MFCD04972068
    • QBQZALKPPLUCQY-UHFFFAOYSA-N
    • 1S/C10H8FNO2/c11-7-2-1-3-8-10(7)6(5-12-8)4-9(13)14/h1-3,5,12H,4H2,(H,13,14)
    • O=C(CC1C2C(=CC=CC=2F)NC=1)O

Computed Properties

  • 193.05400
  • 2
  • 3
  • 2
  • 193.054
  • 14
  • 234
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.7
  • 53.1A^2

Experimental Properties

  • 1.93410
  • 53.09000
  • 1.666
  • 417.867 ℃ at 760 mmHg
  • 206.519°C
  • 1.447

2-(4-Fluoro-1H-indol-3-yl)acetic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008923-100mg
2-(4-Fluoro-1H-indol-3-yl)acetic acid
89434-03-7 96%
100mg
$10.00 2024-04-20
A2B Chem LLC
AD84187-100mg
(4-Fluoro-1H-indol-3-yl)-acetic acid
89434-03-7 95%
100mg
$9.00 2024-04-19
Aaron
AR0089AF-100mg
2-(4-Fluoro-1H-indol-3-yl)acetic acid
89434-03-7 97%
100mg
$11.00 2024-07-18
abcr
AB288134-1g
(4-Fluoro-1H-indol-3-yl)-acetic acid; .
89434-03-7
1g
€269.60
Alichem
A199008360-250mg
2-(4-Fluoro-1H-indol-3-yl)acetic acid
89434-03-7 97%
250mg
$215.60 2023-08-31
Ambeed
A543541-100mg
2-(4-Fluoro-1H-indol-3-yl)acetic acid
89434-03-7 96%
100mg
$12.0
Chemenu
CM148737-1g
2-(4-Fluoro-1H-indol-3-yl)acetic acid
89434-03-7 95%+
1g
$473 2021-08-05
Enamine
EN300-1840402-0.05g
2-(4-fluoro-1H-indol-3-yl)acetic acid
89434-03-7 95%
0.05g
$30.0 2023-09-19
eNovation Chemicals LLC
D915745-1g
4-Fluoroindole-3-acetic Acid
89434-03-7 95%
1g
$745 2022-07-29
Fluorochem
210197-250mg
2-(4-Fluoro-1H-indol-3-yl)acetic acid
89434-03-7 95%
250mg
£221.00 2022-03-01

2-(4-Fluoro-1H-indol-3-yl)acetic acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Methanol ,  Tetrahydrofuran ;  3 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Facile synthesis of indole 3-acetic acid and azaindole 3-acetic acid derivatives
Yamada, Koji; Ohta, Mariko; Kitamura, Go; Tsutsumiguchi, Suzuka; Nishi, Takahide, Tetrahedron, 2023, 135,

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
The chemistry of indoles. XXIV. Syntheses of 3-indoleacetic acid and 3-indoleacetonitrile having a halo group and a carbon functional group at the 4-position
Somei, Masanori; Kizu, Kiyomi; Kunimoto, Masako; Yamada, Fumio, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3696-708

2-(4-Fluoro-1H-indol-3-yl)acetic acid Raw materials

2-(4-Fluoro-1H-indol-3-yl)acetic acid Preparation Products

2-(4-Fluoro-1H-indol-3-yl)acetic acid Suppliers

Shanghai SCR-Biotech Co., Ltd.
Audited Supplier Audited Supplier
(CAS:89434-03-7)
SAI KE RUI SHENG WU
15900491054
sales@scrbio.com

2-(4-Fluoro-1H-indol-3-yl)acetic acid Related Literature

89434-03-7 (2-(4-Fluoro-1H-indol-3-yl)acetic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
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